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Compound of Interest |

2-(4-Chlorophenyl)piperidine
Compound Name:
hydrochloride
CAS No.: 1172776-65-6
Cat. No.: B3024589

Technical Monograph: 2-(4-
Chlorophenyl)piperidine Hydrochloride[1]
Executive Summary

2-(4-Chlorophenyl)piperidine hydrochloride is a pharmacologically significant piperidine
derivative characterized by a chlorophenyl substituent at the ortho (C2) position of the
saturated nitrogen heterocycle.[1] Unlike its 4-substituted counterparts (common in opioid and
antipsychotic scaffolds like haloperidol), the 2-substituted scaffold is structurally homologous to
the psychostimulant methylphenidate (Ritalin).[1]

This compound serves as a critical chemical probe for investigating monoamine transporter

selectivity (specifically DAT and NET) and acts as a versatile intermediate in the synthesis of
next-generation norepinephrine-dopamine reuptake inhibitors (NDRIs).[1] This guide outlines
its physicochemical identity, validated synthetic pathways, and pharmacological relevance.[1]

Chemical Identity & Identifiers
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Parameter

Detail

IUPAC Name

2-(4-Chlorophenyl)piperidine hydrochloride

Common Synonyms

2-(4-Chlorophenyl)piperidine HCI; 4-Chloro-2-
piperidylbenzene HCI

CAS Registry Number

1172776-65-6 (HCI salt); 1391375-27-1 ((S)-

isomer HCI)

Molecular Formula

C11H14CIN[2][3][4][5] - HCI (C11H15CI2N)

Molecular Weight 232.15 g/mol

SMILES CIC1=CC=C(C=C1)C2NCCcCcC2.CI
Appearance White to off-white crystalline solid

Solubility Soluble in water, methanol, DMSO; sparingly

soluble in dichloromethane

Synthetic Pathways & Protocols

The synthesis of 2-(4-chlorophenyl)piperidine requires a strategy that constructs the C2-aryl

bond while preserving the halogen substituent during the reduction of the pyridine ring. The

most robust industrial route involves a Suzuki-Miyaura cross-coupling followed by a selective

catalytic hydrogenation.[1]

Core Synthetic Workflow

The synthesis proceeds in two distinct phases:

 Arylation: Coupling 2-bromopyridine with 4-chlorophenylboronic acid.

» Heterocycle Reduction: Hydrogenating the pyridine ring without dechlorinating the phenyl

group.
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Figure 1: Two-step synthetic pathway via Suzuki coupling and selective hydrogenation.[3][4][5]

[EIL71[8][91[10]

Detailed Experimental Protocol
Step 1: Synthesis of 2-(4-Chlorophenyl)pyridine

Rationale: The Suzuki coupling is preferred over Grignard reagents here to avoid bis-alkylation
and ensure regioselectivity at the C2 position.[1]

Reagents: Charge a reaction vessel with 2-bromopyridine (1.0 eq), 4-chlorophenylboronic
acid (1.1 eq), and Potassium Carbonate (2.0 eq).

o Solvent System: Dissolve in a degassed mixture of 1,4-Dioxane and Water (4:1 ratio).[1]
o Catalyst: Add Tetrakis(triphenylphosphine)palladium(0) (5 mol%).
e Reaction: Heat to reflux (100°C) under Nitrogen atmosphere for 12—-16 hours.

o Workup: Cool to RT, dilute with EtOAc, wash with brine. Dry organic layer over Na2SOa4 and
concentrate.[1][4][11]

¢ Purification: Flash column chromatography (Hexanes/EtOAc) yields the pyridine
intermediate.

Step 2: Selective Hydrogenation to Piperidine

Rationale: Standard Pd/C hydrogenation often causes hydrodehalogenation (stripping the
Chlorine).[1] Platinum Oxide (Adams' Catalyst) in acidic media is selected for its ability to
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reduce the pyridine ring while kinetically favoring the retention of the aryl chloride under
controlled pressures.

o Setup: Dissolve 2-(4-chlorophenyl)pyridine in Glacial Acetic Acid.
o Catalyst: Add PtO2 (5-10 wt%).

o Hydrogenation: Pressurize with Hz gas (50 psi/ 3.5 bar) in a Parr shaker. Stir at Room
Temperature.

o Critical Control Point: Monitor reaction closely via LC-MS. Stop immediately upon
disappearance of starting material to prevent dechlorination.

« |solation: Filter catalyst through Celite. Concentrate the filtrate to remove AcOH.

o Salt Formation: Dissolve residue in diethyl ether and treat with 2M HCI in ether. The
hydrochloride salt precipitates as a white solid. Recrystallize from EtOH/Ether.

Pharmacological Profile & SAR

2-(4-Chlorophenyl)piperidine functions as a scaffold for Monoamine Reuptake Inhibitors.[1] Its
activity profile is distinct from 4-phenylpiperidines (opioid-like) and aligns closely with
phenethylamines and 2-benzylpiperidines.[1]

Mechanism of Action[1][3][14][15]

o Target: Norepinephrine Transporter (NET) and Dopamine Transporter (DAT).

o Effect: Blocks the reuptake of monoamines into the presynaptic neuron, increasing synaptic
concentrations.

» Selectivity: The 4-chloro substitution on the phenyl ring typically enhances affinity for the
Serotonin Transporter (SERT) compared to the unsubstituted parent, shifting the profile
towards a triple reuptake inhibitor (SNDRI) depending on stereochemistry.

Structure-Activity Relationship (SAR)[1]
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Figure 2: Structural modifications and their impact on pharmacological activity relative to the
core scaffold.[1]

Safety & Handling (SDS Highlights)

Signal Word:WARNING

Hazard Class H-Code Statement
Acute Toxicity (Oral) H302 Harmful if swallowed.[1]
Skin Irritation H315 Causes skin irritation.[1]
o Causes serious eye irritation.
Eye Irritation H319
[11[12]
May cause respiratory
STOT-SE H335

irritation.[1][12]

Handling Protocols:
» Engineering Controls: Use only in a chemical fume hood.

o PPE: Nitrile gloves, safety goggles, and lab coat are mandatory.[1]

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b3024589?utm_src=pdf-body-img
https://www.chemicalbook.com/synthesis/piperidine-hydrochloride.htm
https://www.chemicalbook.com/synthesis/piperidine-hydrochloride.htm
https://www.chemicalbook.com/synthesis/piperidine-hydrochloride.htm
https://www.chemicalbook.com/synthesis/piperidine-hydrochloride.htm
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Piperidine_1318_4.0.pdf
https://www.chemicalbook.com/synthesis/piperidine-hydrochloride.htm
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Piperidine_1318_4.0.pdf
https://www.chemicalbook.com/synthesis/piperidine-hydrochloride.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3024589?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Storage: Hygroscopic. Store under inert atmosphere (Argon/Nitrogen) at 2—-8°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3024589#2-4-chlorophenyl-piperidine-hydrochloride-
cas-number-and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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